Cas no 2150588-35-3 (2-(1-methylcyclopropyl)-2-(propan-2-yloxy)ethan-1-amine)

• Product Name: 2-(1-methylcyclopropyl)-2-(propan-2-yloxy)ethan-1-amine
• CAS No: 2150588-35-3
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6599144
• PubChem ID: 165959950
• Update Time: 2025-10-28

2-(1-methylcyclopropyl)-2-(propan-2-yloxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylcyclopropyl)-2-(propan-2-yloxy)ethan-1-amine
• EN300-1293680
• 2150588-35-3

• Inchi： 1S/C9H19NO/c1-7(2)11-8(6-10)9(3)4-5-9/h7-8H,4-6,10H2,1-3H3
• InChI Key： OEQAPAGUSLKBAK-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(CN)C1(C)CC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(1-methylcyclopropyl)-2-(propan-2-yloxy)ethan-1-amine

Compound CAS No. 2150588-35-3: 2-(1-Methylcyclopropyl)-2-(Propan-2-Yloxy)Ethan-1-Amine

Compound CAS No. 2150588-35-3, also known as 2-(1-methylcyclopropyl)-2-(propan-2-yloxy)ethan-1-amine, is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound is characterized by its cyclopropyl and propan-2-yloxy substituents, which contribute to its distinctive reactivity and applications in various fields. The compound's structure, synthesis, and potential uses have been extensively studied, making it a topic of interest in both academic and industrial research.

The chemical structure of 2-(1-methylcyclopropyl)-2-(propan-2-yloxy)ethan-1-amine consists of a central ethane backbone with two substituents: a methylcyclopropyl group and a propan-2-yloxy group. The presence of the cyclopropyl ring introduces strain into the molecule, which can enhance its reactivity in certain reactions. Additionally, the propan-2-yloxy group adds hydroxyl functionality, making the compound suitable for various functionalization reactions. The amine group further enhances the compound's versatility, enabling it to participate in nucleophilic substitutions and other amine-specific reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopropyl intermediate. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce costs. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, such as cyclopropanation and alkylation reactions. These advancements have not only streamlined the production process but also opened up new avenues for scaling up production for industrial applications.

The applications of CAS No. 2150588-35-3 are diverse and span across several industries. In pharmaceuticals, this compound has shown potential as an intermediate in drug discovery programs targeting various therapeutic areas, including oncology and central nervous system disorders. Its unique structure allows for selective interactions with biological targets, making it a valuable tool in medicinal chemistry. Furthermore, the compound has been investigated for its role in agrochemicals, where it exhibits promising activity against plant pathogens.

In recent years, there has been growing interest in exploring the environmental impact of compound CAS No. 2150588-35-3. Studies have focused on its biodegradation pathways and toxicity profiles to ensure its safe use in commercial products. Researchers have reported that under certain conditions, the compound undergoes rapid hydrolysis, reducing its persistence in the environment. These findings are crucial for regulatory compliance and sustainable practices in chemical manufacturing.

The latest research on this compound has also delved into its potential as a building block for advanced materials. By incorporating this compound into polymer systems, scientists have demonstrated enhanced mechanical properties and thermal stability. Such innovations highlight the compound's versatility beyond traditional applications and pave the way for its use in emerging technologies.

In conclusion, CAS No. 2150588-35-3 (2-(1-methylcyclopropyl)-2-(propan-2-yloxy)ethan-1-amine) is a multifaceted organic compound with significant potential across various industries. Its unique chemical structure, efficient synthesis methods, and diverse applications make it a subject of ongoing research and development. As advancements continue to emerge, this compound is poised to play an increasingly important role in both scientific exploration and industrial innovation.